Cas no 2138515-86-1 (tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2138515-86-1
• MF: C₁₁H₁₈N₂O₄S
• MW: 274.336621761322
• CID: 5760435
• PubChem ID: 165838582
• Update Time: 2025-05-26

tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate
• 2138515-86-1
• EN300-1114848

• Inchi： 1S/C11H18N2O4S/c1-8(10(14)17-11(2,3)4)13-7-9(6-12-13)18(5,15)16/h6-8H,1-5H3
• InChI Key： DVFJSJDYFAPNEC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C(C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 274.09872823g/mol
• Monoisotopic Mass: 274.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.6Ų

Additional information on tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate

tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate (CAS No. 2138515-86-1)

tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate (CAS No. 2138515-86-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate is composed of a tert-butyl ester group, a methanesulfonyl moiety, and a pyrazole ring. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for various chemical transformations and biological evaluations.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new drugs, particularly in the areas of anti-inflammatory, antiviral, and anticancer therapies. The methanesulfonyl group in tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties.

In the context of medicinal chemistry, tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate has been investigated for its potential as a lead compound in the design of selective inhibitors. For instance, researchers have explored its use in the development of inhibitors targeting specific enzymes involved in inflammatory pathways. The tert-butyl ester group provides additional flexibility in modifying the compound's solubility and bioavailability, which are crucial factors in drug discovery.

The synthetic accessibility of tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate is another key advantage. Various synthetic routes have been reported in the literature, including multistep processes involving coupling reactions, esterifications, and cyclizations. These methods allow for the efficient production of the compound on both laboratory and industrial scales.

In addition to its potential as a drug candidate, tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate serves as an important building block for the synthesis of more complex molecules. Its reactivity with different functional groups enables chemists to introduce additional functionalities, thereby expanding its utility in diverse chemical applications.

The biological activity of tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate has been evaluated through various assays. In vitro studies have demonstrated its ability to modulate specific biological targets, such as enzymes and receptors. These findings have paved the way for further investigations into its therapeutic potential and mechanisms of action.

To ensure the safe and effective use of tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate, ongoing research focuses on optimizing its chemical properties and understanding its interactions with biological systems. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to characterize the compound's structure and purity.

In conclusion, tert-butyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanoate (CAS No. 2138515-86-1) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an ideal candidate for further exploration and development as a potential therapeutic agent or synthetic intermediate.